6-chloro-3,4-dihydro-2H-1,4-benzoxazine

• IUPAC Name: 6-chloro-3,4-dihydro-2H-1,4-benzoxazine
• InChI: InChI=1S/C8H8ClNO/c9-6-1-2-8-7(5-6)10-3-4-11-8/h1-2,5,10H,3-4H2
• InChI Key: WMVHXRNLZBQWFK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(N1)C=C(C=C2)Cl
• Molecular Formula: C8H8ClNO
• DSSTOX Substance ID: DTXSID40500872
• Molecular Weight: 169.61 g/mol
• CAS RN: 70558-11-1

Description

6-Chloro-3,4-dihydro-2H-1,4-benzoxazine is a heterocyclic compound derived from the fusion of benzoxazine and 6-chloro-1,2-benzisoxazole. It has an empirical formula of C8H8ClNO and a molecular weight of 169.61.

Synthesis Analysis

The synthesis of this compound involves starting from (S)- and ®-methyl 2-acetamido-3-(3-chlorophenyl)propanoates as a source of chirality. A one-pot procedure for transesterification and cleavage of the N-acetyl group was developed to prevent racemization during the hydrolysis of the methyl ester group.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string Clc1ccc2OCCNc2c1. The InChI key is WMVHXRNLZBQWFK-UHFFFAOYSA-N.

Chemical Reactions Analysis

This compound has been used as a catalyst in the synthesis of 4H-pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives by a one-pot multi-component reaction (MCR) in water.

Physical And Chemical Properties Analysis

This compound is a solid compound. Its molecular weight is 169.61, and its molecular formula is C8H8ClNO.

Scientific Research Applications

Pharmacological Activities

6-Chloro-3,4-dihydro-2H-1,4-benzoxazine derivatives have been synthesized and evaluated for various pharmacological activities. For instance, one derivative exhibited notable anticonvulsant activity against chemically and electrically induced seizures in mice, with low acute toxicity, highlighting its potential in neurological research and therapeutic applications (De Marchi, Tamagnone, & Torielli, 1971).

Crystal Structure Analysis

The crystal structure of a synthesized compound, N-dichloroacetyl-3,4-dihydro-3-methyl-6-chloro-2H-1,4-benzoxazine, was determined through single-crystal X-ray diffraction. This study contributes to the understanding of the molecular structure and potential chemical properties of such compounds (Gao, Qu, Ye, & Fu, 2015).

Antimicrobial Agents

Some benzoxazine derivatives, such as 6-chloro-3-phenyl-4-thioxo-2H-1,3-benzoxazine-2(3H)-ones, have shown promising in vitro activity against various Mycobacterium species, including M. tuberculosis. This suggests their potential as new antimicrobial agents, particularly in the treatment of tuberculosis (Waisser et al., 2000).

Synthesis and Evaluation of New Derivatives

The synthesis of new this compound derivatives and their evaluation as serotonin-3 receptor antagonists highlight their potential in neurological and pharmaceutical research. Such compounds may play a role in developing treatments for conditions affected by serotonin receptors (Kuroita, Sakamori, & Kawakita, 1996).

Bioactivity and Ecological Role

The bioactivity and ecological role of benzoxazinones, including derivatives of this compound, have been explored. These compounds are of interest due to their phytotoxic, antifungal, antimicrobial, and antifeedant effects. They also hold potential as leads for natural herbicide models, demonstrating the diverse applications of these compounds in both ecological and pharmaceutical contexts (Macias et al., 2009).

Mechanism of Action

Target of Action

• The primary target of this compound is not well-documented in the literature. However, some studies suggest that it interacts with 5-HT3 receptors (serotonin receptors) with high affinity . These receptors play a role in neurotransmission and are involved in various physiological processes.

Biochemical Pathways

• Some studies have investigated derivatives of 3,4-dihydro-2H-1,4-benzoxazine for their inhibitory activity on human topoisomerase I, suggesting a broad spectrum of activity . However, the exact pathways involved are not fully characterized.

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral according to the GHS classification. The signal word is “Warning”, and the hazard statement is H302. It should be stored in a class 11 - Combustible Solids area.

Future Directions

Benzoxazines, including 6-chloro-3,4-dihydro-2H-1,4-benzoxazine, are being studied for their potential as new human topoisomerase I inhibitors and potential poisons. This research could lead to the development of new anticancer drugs.

Synthesis routes and methods

Procedure details

Using 6-chloro-4H-benzo[1,4]oxazin-3-one (0.6 g, 3.3 mmol) and borane-THF (16.4 mL of a 1M solution in THF, 16.4 mmol) in THF (15 mL) to yield the title compound as a clear oil (0.16 g, 55%). δH (CDCl3) 3.35-3.47 (2H, m), 3.81 (1H, br s), 4.17-4.29 (2H, m), 6.54-6.62 (2H, m), 6.64-6.72 (1H, m).